Cas no 1394291-44-1 (4-bromo-3-methylsulfanylpyridine)

• Product Name: 4-bromo-3-methylsulfanylpyridine
• CAS No: 1394291-44-1
• MF: C₆H₆BrNS
• MW: 204.087539196014
• MDL: MFCD22543685
• CID: 2179886
• Update Time: 2025-05-19

4-bromo-3-methylsulfanylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(methylthio)pyridine
• 4-Bromo-3-(methylsulfanyl)pyridine
• Z1487
• 4-bromo-3-methylsulfanylpyridine

• MDL： MFCD22543685
• Inchi： 1S/C6H6BrNS/c1-9-6-4-8-3-2-5(6)7/h2-4H,1H3
• InChI Key： ZSPKHJAEZMLISU-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Topological Polar Surface Area: 38.2

Additional information on 4-bromo-3-methylsulfanylpyridine

Professional Introduction to 4-bromo-3-methylsulfanylpyridine (CAS No. 1394291-44-1)

4-bromo-3-methylsulfanylpyridine, with the chemical formula C₆H₆BrNS, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a pyridine core substituted with a bromine atom at the 4-position and a methylsulfanyl group at the 3-position. Its unique structural properties make it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong> CAS No. 1394291-44-1 identifier is a unique numerical code assigned to this specific chemical substance, ensuring precise identification and differentiation from other compounds. This compound has garnered attention due to its utility in medicinal chemistry, particularly in the development of novel therapeutic agents.

In recent years, 4-bromo-3-methylsulfanylpyridine has been extensively studied for its potential applications in drug discovery. The bromine substituent enhances its reactivity, making it a versatile building block for further functionalization through cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks essential for pharmaceutical intermediates.

One of the most compelling aspects of 4-bromo-3-methylsulfanylpyridine is its role in synthesizing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively.

Recent studies have highlighted the compound's utility in the development of antiviral agents. The pyridine scaffold is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and proteins. The< strong>methylsulfanyl group further contributes to its binding affinity by forming hydrogen bonds and hydrophobic interactions with target molecules.

The< strong> bromo substituent at the 4-position of the pyridine ring is particularly noteworthy, as it serves as a handle for further chemical modifications. This allows for the introduction of additional functional groups that can enhance the pharmacological properties of the resulting compounds. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups, expanding the structural diversity of potential drug candidates.

In addition to its pharmaceutical applications, 4-bromo-3-methylsulfanylpyridine has shown promise in agrochemical research. The compound's ability to serve as a precursor for biologically active molecules makes it valuable in developing new pesticides and herbicides. These compounds are essential for protecting crops from pests and diseases while minimizing environmental impact.

The synthesis of< strong> 4-bromo-3-methylsulfanylpyridine can be achieved through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common method involves the bromination of 3-methylthiopyridine using brominating agents such as N-bromosuccinimide (NBS). This reaction typically proceeds under mild conditions and yields high yields of the desired product.

The compound's stability under various reaction conditions makes it a reliable choice for synthetic chemists. It can be stored and handled under ambient conditions without significant degradation, ensuring consistent performance in laboratory settings. Furthermore, its solubility in common organic solvents facilitates its use in a wide range of synthetic protocols.

Efforts are ongoing to optimize synthetic routes for< strong> 4-bromo-3-methylsulfanylpyridine , focusing on improving yield, reducing byproducts, and minimizing environmental impact. Green chemistry principles are being increasingly adopted, with an emphasis on using sustainable solvents and catalysts. Such advancements not only enhance efficiency but also contribute to the overall sustainability of pharmaceutical manufacturing processes.

The< strong>CAS No. 1394291-44-1 nomenclature ensures that researchers worldwide can accurately identify and reference this compound in their work. This standardized system is crucial for maintaining consistency in scientific literature and facilitating collaboration across different institutions and disciplines.

In conclusion, 4-bromo-3-methylsulfanylpyridine is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and antiviral agents. Ongoing research continues to explore new synthetic methods and applications, further solidifying its importance in modern chemistry.